Cas no 81499-89-0 ( )

• Product name: &nbsp
• CAS No: 81499-89-0
• MF: C₁₄H₁₆N₂O₅-
• MW: 292.287
• CID: 986791
• PubChem ID: 338398

  Chemical and Physical Properties

Names and Identifiers

• DTXSID20320510
• 81499-89-0
• NSC360515
• NSC-360515
• 4-(6-methoxy-3-nitro-2H-chromen-2-yl)morpholine
•  

• Inchi： InChI=1S/C14H16N2O5/c1-19-11-2-3-13-10(8-11)9-12(16(17)18)14(21-13)15-4-6-20-7-5-15/h2-3,8-9,14H,4-7H2,1H3
• InChI Key： LOJCWUZFBSBGKQ-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C=C1)OC(C(=C2)[N+](=O)[O-])N3CCOCC3

Computed Properties

• Exact Mass: 292.10592162g/mol
• Monoisotopic Mass: 292.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.8Ų